5-bromo-N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C20H16BrN3O2S2/c1-2-26-14-7-5-8-15-18(14)23-20(28-15)24(12-13-6-3-4-11-22-13)19(25)16-9-10-17(21)27-16/h3-11H,2,12H2,1H3
• InChI Key: CFEIDXSZDDVGBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=CC=C(S4)Br
• Molecular Formula: C20H16BrN3O2S2
• Molecular Weight: 474.4 g/mol

Description

5-bromo-N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H16BrN3O2S2 and its molecular weight is 474.39. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Study

• Research has shown the synthesis of various benzo[b]thiophen derivatives, including 5-bromo and other bromo-derivatives. These compounds were studied for their preliminary pharmacological properties, indicating a potential in drug development (Chapman et al., 1971).

Anti-Inflammatory and Analgesic Agents

• Novel heterocyclic compounds derived from similar chemical structures have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These studies are crucial in understanding the medical applications of such compounds (Abu‐Hashem et al., 2020).

Insecticidal and Fungicidal Activities

• A series of novel bromo- and pyridin-yl derivatives, closely related to the compound , have been synthesized and evaluated for their insecticidal and fungicidal activities. This suggests potential agricultural applications (Zhu et al., 2014).

Antimicrobial Activities

• Research involving the synthesis of triazoles starting from compounds with similar structures has revealed antimicrobial activities. This indicates the potential use of such compounds in developing antimicrobial agents (Bayrak et al., 2009).

Corrosion Inhibition

• Studies on thiazole-based pyridine derivatives have shown their effectiveness as corrosion inhibitors for mild steel, suggesting industrial applications (Chaitra et al., 2016).

Cytotoxicity Studies

• Some compounds with a similar chemical structure have been evaluated for their cytotoxicity against cancer cell lines, showing potential for use in cancer therapy (Hassan et al., 2014).